Solvothermal synthesis of a silicon hierarchical structure composed of 20 nm Si nanoparticles coated with carbon for high performance Li-ion battery anodes†
Dalton Transactions Pub Date: 2016-07-21 DOI: 10.1039/C6DT02551J
Abstract
A silicon hierarchical structure composed of 20 nm Si nanoparticles (Si-20) is synthesized using a solvothermal method. After coating with a carbon layer by pyrolysis of acetylene gas, the fabricated Si-20@C composites exhibit a superior cycling performance with 915.8 mA h g−1 at 3.6 A g−1 over 500 cycles and a high rate performance with 746.2 mA h g−1 at 10.8 A g−1.
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Journal Name：Dalton Transactions
Research Products
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CAS no.: 10383-90-1
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CAS no.: 177966-61-9
